Cas no 1448122-46-0 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide
• CAS No: 1448122-46-0
• MF: C₂₀H₁₆N₂O₅S
• MW: 396.416443824768
• CID: 6595910
• PubChem ID: 71803073
• Update Time: 2025-07-14

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide
• N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-(benzo[d]oxazol-2-ylthio)acetamide
• F6412-2065
• VU0547803-1
• 1448122-46-0
• AKOS024554795
• N-[4-(2H-1,3-BENZODIOXOL-5-YLOXY)BUT-2-YN-1-YL]-2-(1,3-BENZOXAZOL-2-YLSULFANYL)ACETAMIDE

• Inchi： 1S/C20H16N2O5S/c23-19(12-28-20-22-15-5-1-2-6-16(15)27-20)21-9-3-4-10-24-14-7-8-17-18(11-14)26-13-25-17/h1-2,5-8,11H,9-10,12-13H2,(H,21,23)
• InChI Key： MQPCZYYNOLOYTB-UHFFFAOYSA-N
• SMILES： C(NCC#CCOC1=CC=C2OCOC2=C1)(=O)CSC1=NC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 396.07799279g/mol
• Monoisotopic Mass: 396.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide

Professional Introduction to Compound with CAS No. 1448122-46-0 and Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide

Compound with the CAS number 1448122-46-0 and the product name N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl-2-(1,3-benzoxazol-2-ylsulfanyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the 2H-1,3-benzodioxol-5-yloxy and 1,3-benzoxazol-2-ylsulfanyl moieties, suggests a multifaceted chemical profile that could be exploited for therapeutic purposes.

The N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-yl part of the molecule introduces a butynyl group linked to a benzodioxole derivative. Benzodioxole, also known as dihydrostilbene oxide, is a scaffold that has been extensively studied for its biological activity. This moiety is known to exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. The presence of the butynyl group enhances the compound's reactivity and allows for further functionalization, making it a versatile building block in synthetic chemistry.

On the other hand, the 2-(1,3-benzoxazol-2-ylsulfanyl)acetamide segment introduces a sulfanyl group attached to an acetamide moiety. Benzoxazole derivatives are well-documented for their pharmacological properties, including anticonvulsant, antifungal, and anti-inflammatory activities. The sulfanyl group further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets. This combination of functional groups makes the compound a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The N-(4-hydroxyphenyl)-β-diketones, analogs of which can be derived from this compound, have shown significant promise in various preclinical studies. These studies have demonstrated their efficacy in inhibiting key enzymes involved in inflammatory pathways, such as COX and LOX enzymes. The structural features of this compound align well with these findings, suggesting that it may also exhibit similar inhibitory effects.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, is essential for constructing the complex framework of the molecule. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

In terms of biological activity, preliminary studies have indicated that this compound may possess potent pharmacological properties. The presence of both benzodioxole and benzoxazole moieties suggests potential interactions with multiple biological targets. For instance, the benzodioxole ring may interact with serotonergic receptors, while the benzoxazole ring could bind to cytokine receptors or other signaling proteins involved in inflammation and immune response. These interactions could lead to therapeutic effects such as pain relief or anti-inflammatory action.

The N-heterocyclic compounds derived from this scaffold have been extensively studied for their potential applications in treating various diseases. N-heterocycles are known for their ability to modulate enzyme activity and receptor binding affinity. The structural diversity within this class of compounds allows for fine-tuning their pharmacological profiles through structural modifications. This flexibility makes them valuable tools in drug discovery efforts aimed at developing novel therapeutics.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are conducted to assess the pharmacokinetic properties of these compounds, including their absorption, distribution, metabolism, excretion (ADME), and toxicity profile (TOX). These studies provide critical data that guide further development efforts and help identify potential liabilities before human testing begins.

The use of computational methods has become increasingly important in modern drug discovery pipelines. Molecular modeling techniques can predict how a compound will interact with biological targets at the atomic level. These predictions help guide synthetic efforts by identifying key structural features that enhance binding affinity or selectivity. By integrating experimental data with computational insights, researchers can accelerate the development process and increase the likelihood of success.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and reduced side effects. The complexity of biological systems necessitates innovative approaches to drug design and development. Compounds like this one represent a promising avenue for exploring new chemical space and identifying novel targets for intervention.

In conclusion,N-(4-hydroxyphenyl)-β-diketones, including derivatives of CAS no 1448122 46 0, hold significant potential as therapeutic agents due to their unique structural features and diverse biological activities, particularly those related to inflammatory pathways, making them valuable candidates for further investigation, both academically and industrially, contributing to advancements in pharmaceutical chemistry, enhancing our understanding of disease mechanisms, and ultimately leading to new treatments that improve patient outcomes.